Cas no 2228727-53-3 (methyl 5-fluoro-2-hydroxypentanoate)
methyl 5-fluoro-2-hydroxypentanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-fluoro-2-hydroxypentanoate
- 2228727-53-3
- EN300-1805182
-
- Inchi: 1S/C6H11FO3/c1-10-6(9)5(8)3-2-4-7/h5,8H,2-4H2,1H3
- InChI Key: BCWYHWTYJSLNSN-UHFFFAOYSA-N
- SMILES: FCCCC(C(=O)OC)O
Computed Properties
- Exact Mass: 150.06922237g/mol
- Monoisotopic Mass: 150.06922237g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 46.5Ų
methyl 5-fluoro-2-hydroxypentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1805182-0.05g |
methyl 5-fluoro-2-hydroxypentanoate |
2228727-53-3 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1805182-0.1g |
methyl 5-fluoro-2-hydroxypentanoate |
2228727-53-3 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1805182-0.25g |
methyl 5-fluoro-2-hydroxypentanoate |
2228727-53-3 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1805182-0.5g |
methyl 5-fluoro-2-hydroxypentanoate |
2228727-53-3 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1805182-1.0g |
methyl 5-fluoro-2-hydroxypentanoate |
2228727-53-3 | 1g |
$1057.0 | 2023-06-02 | ||
| Enamine | EN300-1805182-2.5g |
methyl 5-fluoro-2-hydroxypentanoate |
2228727-53-3 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1805182-5.0g |
methyl 5-fluoro-2-hydroxypentanoate |
2228727-53-3 | 5g |
$3065.0 | 2023-06-02 | ||
| Enamine | EN300-1805182-10.0g |
methyl 5-fluoro-2-hydroxypentanoate |
2228727-53-3 | 10g |
$4545.0 | 2023-06-02 | ||
| Enamine | EN300-1805182-1g |
methyl 5-fluoro-2-hydroxypentanoate |
2228727-53-3 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1805182-5g |
methyl 5-fluoro-2-hydroxypentanoate |
2228727-53-3 | 5g |
$2650.0 | 2023-09-19 |
methyl 5-fluoro-2-hydroxypentanoate Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on methyl 5-fluoro-2-hydroxypentanoate
Introduction to Methyl 5-Fluoro-2-Hydroxypentanoate (CAS No. 2228727-53-3)
Methyl 5-fluoro-2-hydroxypentanoate, identified by its CAS number 2228727-53-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a carboxylate ester group and a hydroxyl functional group alongside a fluorine atom, presents unique structural and chemical properties that make it a valuable intermediate in the development of various bioactive molecules.
The structural configuration of methyl 5-fluoro-2-hydroxypentanoate encompasses a five-carbon chain with modifications at the second and fifth positions. The presence of the hydroxyl group at the second carbon introduces polarity and potential hydrogen bonding capabilities, while the fluorine atom at the fifth carbon enhances lipophilicity and metabolic stability. These features collectively contribute to its utility in medicinal chemistry, particularly in the synthesis of drug candidates targeting neurological and inflammatory disorders.
In recent years, the demand for fluorinated compounds in pharmaceutical applications has surged due to their enhanced binding affinity and resistance to metabolic degradation. Methyl 5-fluoro-2-hydroxypentanoate exemplifies this trend, as it serves as a versatile building block for constructing more complex molecules. Its incorporation into larger scaffolds can lead to compounds with improved pharmacokinetic profiles, making it an attractive candidate for further exploration in drug discovery.
One of the most compelling aspects of methyl 5-fluoro-2-hydroxypentanoate is its role in the synthesis of fluorinated analogs of existing therapeutic agents. By replacing non-fluorinated counterparts with fluorinated derivatives, researchers can modulate key pharmacological properties such as solubility, bioavailability, and target specificity. For instance, studies have demonstrated that fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) exhibit greater efficacy and reduced side effects compared to their non-fluorinated counterparts. Methyl 5-fluoro-2-hydroxypentanoate provides a crucial intermediate for such modifications.
The compound's reactivity also makes it a valuable tool in organic synthesis. The hydroxyl group can participate in esterification, etherification, or oxidation reactions, while the carboxylate ester moiety allows for further derivatization via transesterification or hydrolysis. These chemical handles enable chemists to tailor the molecule's properties for specific applications, such as prodrugs or bioconjugates.
Recent advancements in synthetic methodologies have further enhanced the accessibility of methyl 5-fluoro-2-hydroxypentanoate. Catalytic processes and enzymatic approaches have been developed to streamline its production, reducing costs and improving yields. These innovations are particularly significant in large-scale pharmaceutical manufacturing, where efficiency and scalability are paramount.
In addition to its synthetic utility, methyl 5-fluoro-2-hydroxypentanoate has shown promise in preclinical studies as a precursor for novel therapeutic agents. Researchers are investigating its potential in developing treatments for conditions such as Alzheimer's disease, where fluorinated compounds have demonstrated neuroprotective effects. The hydroxyl and fluorine substituents are believed to interact with biological targets in ways that enhance therapeutic outcomes.
The compound's stability under various conditions also makes it suitable for formulation into diverse pharmaceutical forms. Whether used as an active ingredient or an intermediate, methyl 5-fluoro-2-hydroxypentanoate maintains its integrity during storage and processing, ensuring consistent quality and performance.
The growing interest in fluorinated compounds underscores the importance of intermediates like methyl 5-fluoro-2-hydroxypentanoate in modern drug development. As research continues to uncover new applications and synthetic strategies, this compound is likely to remain a cornerstone of pharmaceutical innovation. Its unique combination of structural features and chemical reactivity positions it as a key player in the quest for next-generation therapeutics.
2228727-53-3 (methyl 5-fluoro-2-hydroxypentanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)